Cas no 1600939-61-4 (6-fluoropyridine-3-sulfonamide)

• Product Name: 6-fluoropyridine-3-sulfonamide
• CAS No: 1600939-61-4
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• MDL: MFCD32015575
• CID: 5245262
• PubChem ID: 114953236
• Update Time: 2026-03-08

6-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-fluoro-
• 6-fluoropyridine-3-sulfonamide

• MDL： MFCD32015575
• Inchi： 1S/C5H5FN2O2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： FOMWVEAFTQFPTC-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC=C1S(N)(=O)=O

Additional information on 6-fluoropyridine-3-sulfonamide

6-Fluoropyridine-3-sulfonamide: A Comprehensive Overview

6-Fluoropyridine-3-sulfonamide (CAS No. 1600939-61-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential applications in drug discovery and development. The combination of a fluorinated pyridine ring and a sulfonamide functional group endows this molecule with a range of biological activities, making it an intriguing candidate for further investigation.

The chemical structure of 6-fluoropyridine-3-sulfonamide is defined by its 6-fluoro substitution on the pyridine ring and the presence of a sulfonamide group at the 3-position. The fluorine atom introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets. The sulfonamide group, known for its ability to form hydrogen bonds and participate in various biological processes, further enhances the molecule's bioactivity.

Recent studies have highlighted the potential of 6-fluoropyridine-3-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that 6-fluoropyridine-3-sulfonamide effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 6-fluoropyridine-3-sulfonamide has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound shows promising activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes. These findings open up new avenues for exploring 6-fluoropyridine-3-sulfonamide as a potential broad-spectrum antiviral agent.

The pharmacokinetic properties of 6-fluoropyridine-3-sulfonamide have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies indicate that 6-fluoropyridine-3-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery, the structural flexibility of 6-fluoropyridine-3-sulfonamide allows for the design and synthesis of various derivatives with enhanced biological activities. Researchers have explored modifications at different positions of the pyridine ring and the sulfonamide group to optimize potency and selectivity. For example, substituting the fluorine atom with other halogens or introducing additional functional groups has led to compounds with improved pharmacological profiles. These efforts underscore the importance of structure-activity relationship (SAR) studies in refining the properties of 6-fluoropyridine-3-sulfonamide.

The clinical development of 6-fluoropyridine-3-sulfonamide-based drugs is an active area of research. Several pharmaceutical companies are currently investigating this compound and its derivatives in preclinical and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and dosing regimens of these compounds in various disease models. Initial results from these trials are promising, suggesting that 6-fluoropyridine-3-sulfonamide-derived drugs may offer new treatment options for patients suffering from inflammatory diseases and viral infections.

In conclusion, 6-fluoropyridine-3-sulfonamide (CAS No. 1600939-61-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further optimization and development into effective drugs. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, making it an exciting area of focus in medicinal chemistry and pharmaceutical science.